[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride

• IUPAC Name: (3-ethyl-1,2,4-oxadiazol-5-yl)methanamine;hydrochloride
• InChI: InChI=1S/C5H9N3O.ClH/c1-2-4-7-5(3-6)9-8-4;/h2-3,6H2,1H3;1H
• InChI Key: LIXATVVMJBJFRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CN.Cl
• Molecular Formula: C5H10ClN3O
• Molecular Weight: 163.60 g/mol
• CAS RN: 145590-70-1

Description

The compound “[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride” is a type of oxadiazole, which is a five-membered heterocyclic compound containing two nitrogen atoms, one oxygen atom, and two carbon atoms. It’s part of a class of compounds that have been synthesized for various applications, including as anti-infective agents.

Synthesis Analysis

The synthesis of oxadiazoles, including “this compound”, often involves the acylation of an amidoxime with an acyl chloride, anhydride, or activated carboxylic acid, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole.

Molecular Structure Analysis

The molecular structure of “this compound” includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of these atoms allows for the formation of hydrogen bonds, with nitrogen being a stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

Oxadiazoles, including “this compound”, can undergo various chemical reactions. For example, they can be selectively methylated in the presence of excess iodomethane, leading to the formation of 2-methyl-1,2,4-oxadiazolium iodides.

Mechanism of Action

The mechanism of action of [(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride is not well understood. However, studies have suggested that its fluorescence properties are due to the formation of a complex with copper ions, which leads to a change in the electronic structure of the compound and the emission of fluorescence.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is not toxic to cells and does not affect cell viability at low concentrations.

Advantages and Limitations for Lab Experiments

One of the major advantages of [(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride is its high selectivity for copper ions, which makes it a potential candidate for the development of biosensors for the detection of copper ions in biological samples. However, one of the limitations of this compound is its low solubility in organic solvents, which makes it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the research on [(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride. One of the potential areas of research is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another area of research is the modification of the structure of this compound to improve its solubility in organic solvents and its selectivity for metal ions. Finally, the potential applications of this compound in other fields, such as medicine and environmental science, should also be explored.

Scientific Research Applications

[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride has been extensively studied for its potential applications in various fields of science. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. Studies have shown that this compound can selectively bind to copper ions and emit fluorescence, making it a potential candidate for the development of biosensors for the detection of copper ions in biological samples.